Cas no 21482-12-2 (3,6,9,12-Tetraoxapentadecane-1,14-diol,2,5,8,11-tetramethyl-)

3,6,9,12-Tetraoxapentadecane-1,14-diol,2,5,8,11-tetramethyl- structure

21482-12-2 structure

Product Name:3,6,9,12-Tetraoxapentadecane-1,14-diol,2,5,8,11-tetramethyl-

CAS No:21482-12-2

MF:C₁₅H₃₂O₆

MW:308.410985946655

CID:288214

PubChem ID:9836244

Update Time:2025-04-19

3,6,9,12-Tetraoxapentadecane-1,14-diol,2,5,8,11-tetramethyl- Chemical and Physical Properties

Names and Identifiers

- 3,6,9,12-Tetraoxapentadecane-1,14-diol,2,5,8,11-tetramethyl-
- 2-[2-[2-[2-(2-hydroxypropoxy)propoxy]propoxy]propoxy]propan-1-ol
- 2,5,8,11-Tetramethyl-3,6,9,12-tetraoxapentadecane-1,14-diol
- DTXSID00903901
- CHEBI:195268
- SCHEMBL623734
- PENTAPROPYLENE GLYCOL
- NS00017694
- 21482-12-2
- 3,6,9,12-Tetraoxapentadecane-1,14-diol, 2,5,8,11-tetramethyl-
- AQRQHYITOOVBTO-UHFFFAOYSA-N
- Inchi： 1S/C15H32O6/c1-11(17)7-18-13(3)9-20-15(5)10-21-14(4)8-19-12(2)6-16/h11-17H,6-10H2,1-5H3
- InChI Key： AQRQHYITOOVBTO-UHFFFAOYSA-N
- SMILES： O(CC(C)OCC(C)O)C(C)COC(C)COC(C)CO

Computed Properties

Exact Mass: 508.28842
Monoisotopic Mass: 308.21988874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 13
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Density: 1.033
Boiling Point: 400.325°C at 760 mmHg
Flash Point: 195.91°C
Refractive Index: 1.458
PSA: 125.05
LogP: 0.97990

3,6,9,12-Tetraoxapentadecane-1,14-diol,2,5,8,11-tetramethyl- Related Literature

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Related Categories

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